Cas no 41039-91-2 (3-(2-bromoethyl)pyridine;hydrobromide)

• Product Name: 3-(2-bromoethyl)pyridine;hydrobromide
• CAS No: 41039-91-2
• MF: C₇H₉Br₂N
• MW: 266.961060285568
• MDL: MFCD16988656
• CID: 2194226
• PubChem ID: 20204681
• Update Time: 2025-11-02

3-(2-bromoethyl)pyridine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromoethyl)pyridine hydrobromide
• 3-(2-bromoethyl)pyridine;hydrobromide
• AKOS026728445
• 41039-91-2
• 3-(2-Bromoethyl)pyridine--hydrogen bromide (1/1)
• 3-(2-bromoethyl)pyridine HBr
• DTXSID80603518
• 818-139-8
• BS-37914
• 3-(bromo ethyl)pyridine hydrobromide
• C77647
• RBA03991
• EN300-69586
• SCHEMBL10753812
• Pyridine, 3-(2-bromoethyl)-, hydrobromide
• MFCD16988656
• ITVQNNGZGWJKGD-UHFFFAOYSA-N
• 3-(2-bromoethyl)pyridinehydrobromide
• CS-0136655
• DB-365396

• MDL： MFCD16988656
• Inchi： 1S/C7H8BrN.BrH/c8-4-3-7-2-1-5-9-6-7;/h1-2,5-6H,3-4H2;1H
• InChI Key： ITVQNNGZGWJKGD-UHFFFAOYSA-N
• SMILES： BrCCC1C=NC=CC=1.Br

Computed Properties

• Exact Mass: 266.90813Da
• Monoisotopic Mass: 264.91017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(2-bromoethyl)pyridine;hydrobromide

Exploring the Versatile Applications and Properties of 3-(2-bromoethyl)pyridine hydrobromide (CAS No. 41039-91-2)

3-(2-bromoethyl)pyridine hydrobromide (CAS No. 41039-91-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique bromoethyl and pyridine functional groups, serves as a valuable intermediate in the production of various bioactive molecules. Its molecular structure, which includes a pyridine ring and a bromoethyl side chain, makes it a versatile building block for drug discovery and fine chemical manufacturing.

The growing interest in 3-(2-bromoethyl)pyridine hydrobromide is partly due to its role in the development of neurological therapeutics. Researchers have explored its potential as a precursor for compounds targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. This aligns with current healthcare trends focusing on brain health and cognitive enhancement. Additionally, the compound's reactivity and solubility properties make it suitable for various catalytic reactions and polymer modifications, addressing the increasing demand for advanced materials in industries like electronics and renewable energy.

From a chemical synthesis perspective, 3-(2-bromoethyl)pyridine hydrobromide offers several advantages. Its bromine atom provides a reactive site for nucleophilic substitutions, enabling the creation of complex heterocyclic compounds. This feature is particularly valuable in medicinal chemistry, where the design of novel drug candidates often relies on such transformations. Moreover, the compound's hydrobromide salt form enhances its stability and handling properties, making it a preferred choice for laboratory and industrial applications.

The market dynamics surrounding 3-(2-bromoethyl)pyridine hydrobromide reflect its growing importance. With the rise of personalized medicine and targeted therapies, the demand for high-quality chemical intermediates like this compound has surged. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of pharmaceutical companies and research institutions. Furthermore, advancements in green chemistry have prompted the development of more sustainable synthesis routes for this compound, aligning with global environmental regulations and corporate sustainability goals.

In the context of scientific research, 3-(2-bromoethyl)pyridine hydrobromide has been the subject of numerous studies investigating its physicochemical properties and reactivity patterns. Researchers have utilized techniques such as NMR spectroscopy and X-ray crystallography to elucidate its molecular structure and behavior in various chemical environments. These insights have paved the way for innovative applications in catalysis, material science, and drug design, further solidifying its position as a key player in modern chemistry.

Looking ahead, the potential of 3-(2-bromoethyl)pyridine hydrobromide continues to expand. Its compatibility with high-throughput screening methods and combinatorial chemistry approaches makes it a valuable asset in the quest for new therapeutic agents. As the scientific community delves deeper into its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology. Whether in the lab or on the production line, 3-(2-bromoethyl)pyridine hydrobromide exemplifies the synergy between fundamental research and industrial innovation.